Ethacrynic acid Ethacrynic acid Ethacrynic acid is a white solid. (NTP, 1992)
Etacrynic acid is an aromatic ether that is phenoxyacetic acid in which the phenyl ring is substituted by chlorines at positions 2 and 3, and by a 2-methylidenebutanoyl group at position 4. It is a loop diuretic used to treat high blood pressure resulting from diseases such as congestive heart failure, liver failure, and kidney failure. It is also a glutathione S-transferase (EC 2.5.1.18) inhibitor. It has a role as an ion transport inhibitor, an EC 2.5.1.18 (glutathione transferase) inhibitor and a loop diuretic. It is an aromatic ether, a monocarboxylic acid, an aromatic ketone and a dichlorobenzene. It is functionally related to an acetic acid.
A compound that inhibits symport of sodium, potassium, and chloride primarily in the ascending limb of Henle, but also in the proximal and distal tubules. This pharmacological action results in excretion of these ions, increased urinary output, and reduction in extracellular fluid. This compound has been classified as a loop or high ceiling diuretic.
Ethacrynic acid is a Loop Diuretic. The physiologic effect of ethacrynic acid is by means of Increased Diuresis at Loop of Henle.
Ethacrynic Acid is an unsaturated ketone derivative of aryloxyacetic acid without a sulfonamide substituent belonging to the class of loop diuretics. Ethacrynic acid is extensively bound to plasma proteins; both ethacrynic acid in its unchanged form as well as its metabolites are excreted in bile and urine.
Brand Name: Vulcanchem
CAS No.: 58-54-8
VCID: VC21170971
InChI: InChI=1S/C13H12Cl2O4/c1-3-7(2)13(18)8-4-5-9(12(15)11(8)14)19-6-10(16)17/h4-5H,2-3,6H2,1H3,(H,16,17)
SMILES: CCC(=C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Molecular Formula: C13H12Cl2O4
Molecular Weight: 303.13 g/mol

Ethacrynic acid

CAS No.: 58-54-8

Cat. No.: VC21170971

Molecular Formula: C13H12Cl2O4

Molecular Weight: 303.13 g/mol

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Ethacrynic acid - 58-54-8

Specification

Description Ethacrynic acid is a white solid. (NTP, 1992)
Etacrynic acid is an aromatic ether that is phenoxyacetic acid in which the phenyl ring is substituted by chlorines at positions 2 and 3, and by a 2-methylidenebutanoyl group at position 4. It is a loop diuretic used to treat high blood pressure resulting from diseases such as congestive heart failure, liver failure, and kidney failure. It is also a glutathione S-transferase (EC 2.5.1.18) inhibitor. It has a role as an ion transport inhibitor, an EC 2.5.1.18 (glutathione transferase) inhibitor and a loop diuretic. It is an aromatic ether, a monocarboxylic acid, an aromatic ketone and a dichlorobenzene. It is functionally related to an acetic acid.
A compound that inhibits symport of sodium, potassium, and chloride primarily in the ascending limb of Henle, but also in the proximal and distal tubules. This pharmacological action results in excretion of these ions, increased urinary output, and reduction in extracellular fluid. This compound has been classified as a loop or high ceiling diuretic.
Ethacrynic acid is a Loop Diuretic. The physiologic effect of ethacrynic acid is by means of Increased Diuresis at Loop of Henle.
Ethacrynic Acid is an unsaturated ketone derivative of aryloxyacetic acid without a sulfonamide substituent belonging to the class of loop diuretics. Ethacrynic acid is extensively bound to plasma proteins; both ethacrynic acid in its unchanged form as well as its metabolites are excreted in bile and urine.
CAS No. 58-54-8
Molecular Formula C13H12Cl2O4
Molecular Weight 303.13 g/mol
IUPAC Name 2-[2,3-dichloro-4-(2-methylidenebutanoyl)phenoxy]acetic acid
Standard InChI InChI=1S/C13H12Cl2O4/c1-3-7(2)13(18)8-4-5-9(12(15)11(8)14)19-6-10(16)17/h4-5H,2-3,6H2,1H3,(H,16,17)
Standard InChI Key AVOLMBLBETYQHX-UHFFFAOYSA-N
SMILES CCC(=C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Canonical SMILES CCC(=C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Appearance Solid powder
Colorform Crystals
White, or practically white, crystalline powde
Melting Point 252 °F (NTP, 1992)
118.5-120.5
121-122 °C
122.5 °C

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